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Compound of Interest

Compound Name: 3'-Desethoxy-drotaverine

CAS No.: 85475-88-3

Cat. No.: B122851

Get Quote

Executive Summary
In the pharmaceutical development of Drotaverine Hydrochloride, impurity profiling is a

regulatory mandate (ICH Q3A/B). Among the known degradation products, 3'-Desethoxy-
drotaverine (frequently identified in commercial catalogs as the O-desethyl analogue, C

H

NO

) presents a specific analytical challenge due to its structural similarity to the parent drug.[1]

This guide details the LC-MS/MS fragmentation behavior of this impurity. By leveraging the

stability of the isoquinoline core (

220) and monitoring the mass shift in the benzylidene moiety, researchers can confidently
distinguish this impurity from other potential degradants (e.g., N-oxides or oxidative products).
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To ensure accurate identification, we must first define the target molecule's chemistry relative to

the parent.

Feature Drotaverine (Parent)
3'-Desethoxy-drotaverine
(Impurity)

CAS Registry 14009-24-6 85475-87-2 (HCl Salt)

Formula

C

H

NO

C

H

NO

Monoisotopic Mass 397.2253 Da 369.1940 Da

Precursor Ion 398.23 370.20

Key Structural Difference Four ethoxy groups (-OEt)

One ethoxy group at C3' is

replaced by a hydroxyl (-OH)

(O-desethylation).[1]

> Note on Nomenclature: While strictly "desethoxy" implies replacement of -OEt with -H (

354), pharmaceutical impurity standards often designate the O-desethyl metabolite (

370) as "3'-Desethoxy-drotaverine".[1] This protocol focuses on the

370 species as per common commercial availability.

Experimental Protocol
This workflow is designed to ensure reproducible ionization and fragmentation.[1]

Sample Preparation[1]
Stock Solution: Dissolve 1 mg of Drotaverine HCl (spiked with impurity standard if available)

in 1 mL Methanol.
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Stress Testing (Alternative): Subject Drotaverine stock to acidic hydrolysis (0.1 N HCl, 60°C,

2h) to generate the desethyl degradant in situ.

Working Dilution: Dilute to 1 µg/mL in 50:50 Mobile Phase A/B.

LC-MS/MS Conditions
System: UHPLC coupled to Q-TOF or Orbitrap (High Resolution required for formula

confirmation).[1]

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1]

Mobile Phase A: 0.1% Formic Acid + 5mM Ammonium Formate in Water.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 10 minutes.

Ionization: ESI Positive Mode (+).

Collision Energy (CE): Stepped CE (20, 35, 50 eV) to capture both labile and backbone

cleavages.

Workflow Diagram
The following DOT diagram illustrates the logical flow from sample injection to structural

elucidation.
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Figure 1: Analytical workflow for the identification of Drotaverine impurities.

Fragmentation Analysis & Mechanism
The Diagnostic "Anchor" Ion ( 220)
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Drotaverine belongs to the benzylisoquinoline class.[1] Upon Collisional Induced Dissociation

(CID), the weakest bond is typically the connection between the isoquinoline ring and the

benzylidene tail.

Isoquinoline Core: The 6,7-diethoxy-3,4-dihydroisoquinoline moiety is highly stable.[1]

Observation: In both Drotaverine (

398) and 3'-Desethoxy-drotaverine (

370), the predominant fragment ion appears at

220.13 (Theoretical: 220.1332).[1]

Significance: The persistence of the

220 ion confirms that the isoquinoline ring is unmodified. The degradation/modification is
therefore localized to the benzyl ring.

The "Shifted" Fragments
To confirm the location of the modification (3'-desethoxy), we look for the mass shift (

Da) in the complementary fragments or secondary losses.
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Fragment Ion
Drotaverine (

)

3'-Desethoxy (

)
Interpretation

Precursor 398.23 370.20

Loss of Ethyl group (-

C

H

, 28 Da).[1]

Core Fragment 220.13 220.13
Isoquinoline core

(Unchanged).[1]

Secondary Loss 192.10 192.10

220 losing C

H

(from isoquinoline

ethoxy).[1]

Benzyl Fragment* ~178/166 ~150/138
Benzyl moiety (Shift of

-28 Da).[1]

*Note: The benzyl fragment intensity is often low in ESI+ as the charge is retained on the

nitrogenous isoquinoline core. However, at high collision energies, low-mass aromatic ions

characteristic of the benzyl ring may appear.

Proposed Fragmentation Pathway
The following diagram details the mechanistic cleavage. The "Anchor" ion (

220) remains constant, while the precursor mass shift indicates the modification on the
"Variable" benzyl tail.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor: 3'-Desethoxy-drotaverine
[M+H]+ = 370.20
(C22H28NO4+)

C1-Cu03b1 Bond Cleavage

 CID Energy

Fragment A (Anchor)
Isoquinoline Core

m/z = 220.13
(C13H18NO2+)

 Charge Retention (Major)

Fragment B (Neutral/Radical)
Modified Benzyl Moiety

(Contains Phenol group)

 Neutral Loss

Secondary Fragment
Loss of C2H4 from IsoQ

m/z = 192.10

 -28 Da (High CE)
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Figure 2: ESI+ Fragmentation pathway.[1] The m/z 220 ion confirms the core integrity.

Results Interpretation & Validation
To validate your findings, apply the following logic check:

Check Precursor: Is the exact mass 370.19-370.21? (Matches C

H

NO

).

Check Major Fragment: Is the base peak 220.13?

Yes: The modification is on the benzyl ring (Target: 3'-Desethoxy).[1]
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No (e.g., fragment is 192 or 206): The modification is on the isoquinoline ring (Not the

target impurity).

Check Retention Time: 3'-Desethoxy-drotaverine contains a hydroxyl group (phenol)

replacing an ethoxy ether.[1] This makes it more polar than Drotaverine.[1]

Expectation: The impurity should elute earlier (lower RT) than the parent peak on a C18

column.[1]
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Disclaimer: This protocol is intended for research and development purposes. Users should

verify specific impurity standards (e.g., USP/EP reference standards) as nomenclature can vary

between vendors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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